Cas no 850735-85-2 (2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol)

• Product Name: 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol
• CAS No: 850735-85-2
• MF: C₁₈H₁₅BrN₂O₃
• MW: 387.227303743362
• CID: 5421244
• Update Time: 2025-06-26

2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(2-bromophenoxy)pyrimidin-4-yl)-5-ethoxyphenol
• Phenol, 2-[5-(2-bromophenoxy)-4-pyrimidinyl]-5-ethoxy-
• 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol

• Inchi： 1S/C18H15BrN2O3/c1-2-23-12-7-8-13(15(22)9-12)18-17(10-20-11-21-18)24-16-6-4-3-5-14(16)19/h3-11,22H,2H2,1H3
• InChI Key： KAFMDJDBVBOLEF-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC)=CC=C1C1C(OC2=CC=CC=C2Br)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol

2-5-(2-Bromophenoxy)pyrimidin-4-yl-5-Ethoxyphenol (CAS No. 850735-85-2): A Promising Molecule in Pharmaceutical Research

2-5-(2-Bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol, with the chemical identifier CAS No. 850735-85-2, represents a unique molecular scaffold with potential applications in pharmaceutical and medicinal chemistry. This compound combines structural elements of aromatic rings and heterocyclic systems, which are frequently explored in the development of therapeutic agents targeting diverse biological pathways. Recent studies have highlighted its potential in modulating cellular signaling mechanisms, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of 2-5-(2-bromophenoxy)pyrimidin-4-yl-3-ethoxyphenol features a pyrimidine ring conjugated with a phenolic moiety, while the presence of bromine and ethoxy substituents introduces functional groups that may influence its pharmacokinetic and pharmacodynamic properties. The bromine atom at the 2-position of the phenyl ring is a critical feature, as it can participate in various chemical interactions, including hydrogen bonding and π-π stacking, which are essential in drug-receptor interactions. The ethoxy group at the 5-position of the phenolic ring further enhances its hydrophilicity, potentially affecting its solubility and bioavailability in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol through multistep reactions involving bromination, coupling, and functional group modification. These synthetic methods have been optimized to improve yield and purity, which is crucial for its application in preclinical and clinical studies. The development of scalable synthesis routes is particularly important for transitioning from laboratory-scale production to industrial manufacturing, ensuring the compound's viability for large-scale therapeutic use.

Emerging research has focused on the 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol’s potential as a modulator of inflammatory pathways. Studies have demonstrated its ability to inhibit the activity of key enzymes involved in the production of pro-inflammatory cytokines, such as cyclooxygenase (COX) and lipoxygenase (LOX). This property suggests its potential as an anti-inflammatory agent, which could be relevant for treating conditions like rheumatoid arthritis and inflammatory bowel disease. In addition, its ability to interfere with the signaling of nuclear factor kappa B (NF-κB), a central regulator of inflammation, has been explored in recent preclinical trials.

The 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol’s interaction with the endocrine system has also been a focus of recent investigations. Research has indicated that this compound may exhibit selective activity against estrogen receptor subtypes, which could have implications for the development of targeted therapies for hormone-related cancers. Its potential as an estrogen receptor modulator has been evaluated in in vitro assays, with promising results suggesting its utility in the treatment of breast cancer and other hormone-sensitive malignancies.

Advances in computational modeling have further enhanced the understanding of 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol’s molecular behavior. Molecular dynamics simulations have been employed to predict its binding affinity to various protein targets, including enzymes and receptors associated with disease pathways. These simulations provide insights into the compound’s mechanism of action and help guide the rational design of derivatives with improved therapeutic profiles. The integration of machine learning algorithms in drug discovery has also facilitated the identification of potential targets for this molecule, accelerating the drug development process.

Recent studies have explored the 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol’s potential as an antiviral agent, particularly against RNA viruses. In vitro experiments have shown its ability to inhibit the replication of certain viral strains by interfering with key enzymatic processes, such as RNA polymerase activity. This property has led to its consideration as a candidate for the development of antiviral therapies, especially in the context of emerging infectious diseases. Ongoing research is focused on optimizing its antiviral efficacy while minimizing potential side effects, ensuring its safety for therapeutic use.

The 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol’s pharmacokinetic profile has been the subject of detailed analysis. Studies have revealed that its oral bioavailability is influenced by factors such as molecular weight, hydrophobicity, and metabolic stability. These findings have guided the design of prodrugs and formulation strategies to enhance its therapeutic potential. Additionally, research into its metabolic pathways has provided insights into its clearance mechanisms, which is crucial for determining dosing regimens and predicting drug interactions in clinical settings.

As the field of medicinal chemistry continues to evolve, the 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-ethoxyphenol remains an area of active investigation. Its diverse biological activities and structural versatility make it a valuable candidate for the development of novel therapeutic agents. Ongoing research is expected to further elucidate its potential applications, contributing to the advancement of pharmaceutical science and the treatment of various diseases.